1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (3,4-difluorophenyl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H18F2N2O2/c1-24-17-5-3-2-4-16(17)21-8-10-22(11-9-21)18(23)13-6-7-14(19)15(20)12-13/h2-7,12H,8-11H2,1H3
• InChI Key: IHAPQTSCBXAGHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C18H18F2N2O2
• Molecular Weight: 332.3 g/mol

Description

1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine, also known as DF-MP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DF-MP belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine is not fully understood, but it is believed to act on various molecular targets in the body. 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to interact with serotonin receptors, which are involved in the regulation of mood and anxiety. It has also been found to inhibit the activity of certain enzymes involved in cancer cell proliferation and viral replication.
Biochemical and Physiological Effects:
1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to have various biochemical and physiological effects in the body. In animal models, 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been found to increase the levels of certain neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior. 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and viral replication.

Advantages and Limitations for Lab Experiments

1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments, including its relatively simple synthesis method, its potential therapeutic applications in various fields, and its ability to interact with various molecular targets in the body. However, 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine, including further studies on its mechanism of action, potential therapeutic applications in various fields, and optimization of its chemical structure for improved pharmacological properties. Additionally, more studies are needed to fully understand the potential side effects and toxicity of 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine, as well as its potential interactions with other drugs. Overall, 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has significant potential for the development of new therapeutic agents in various fields of medicine and biology.

Scientific Research Applications

1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and infectious diseases. In neuroscience, 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression. In cancer research, 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been found to inhibit the growth of certain cancer cell lines, indicating its potential as an anticancer agent. In infectious diseases, 1-(3,4-difluorobenzoyl)-4-(2-methoxyphenyl)piperazine has been shown to have antiviral activity against HIV-1 and other viruses, suggesting its potential use in the treatment of viral infections.